Cas no 607742-55-2 (Sb 742457(gsk 742457))

• Product Name: Sb 742457(gsk 742457)
• CAS No: 607742-55-2
• MF: C₁₉H₂₀ClN₃O₂S
• MW: 389.899002075195
• CID: 2189890
• PubChem ID: 56972141
• Update Time: 2025-08-02

Sb 742457(gsk 742457) Chemical and Physical Properties

Names and Identifiers

• SB 742457(GSK 742457)
• 3-Phenylsulfonyl-8-piperazin-1-yl-quinoline hydrochloride
• 3-(benzenesulfonyl)-8-piperazin-1-ylquinoline;hydrochloride
• 3-BENZENESULFONYL-8-PIPERAZIN-1-YL-QUINOLINE HYDROCHLORIDE
• Intepirdine HCl
• BWLWNUQEZNYKAU-UHFFFAOYSA-N
• 3-(Phenylsulfonyl)-8-(piperazin-1-yl)quinoline hydrochloride
• SB 742457 hydrochloride
• GSK 742457 HCl
• E98856
• 607742-55-2
• SCHEMBL2197942
• Sb 742457(gsk 742457)

• Inchi： 1S/C19H19N3O2S.ClH/c23-25(24,16-6-2-1-3-7-16)17-13-15-5-4-8-18(19(15)21-14-17)22-11-9-20-10-12-22;/h1-8,13-14,20H,9-12H2;1H
• InChI Key： BWLWNUQEZNYKAU-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(C1=CN=C2C(C=CC=C2N2CCNCC2)=C1)(=O)=O

Computed Properties

• Exact Mass: 389.0964758Da
• Monoisotopic Mass: 389.0964758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Additional information on Sb 742457(gsk 742457)

Comprehensive Overview of Sb 742457 (GSK 742457) (CAS No. 607742-55-2): Properties, Applications, and Market Insights

Sb 742457 (GSK 742457), with the CAS number 607742-55-2, is a specialized compound that has garnered significant attention in pharmaceutical and biochemical research. This article delves into its chemical properties, potential applications, and the latest market trends, providing a detailed and SEO-optimized overview for researchers, industry professionals, and enthusiasts.

The compound Sb 742457, also known as GSK 742457, is a small molecule that has been studied for its potential therapeutic effects. Researchers are particularly interested in its mechanism of action, which may involve modulation of specific biochemical pathways. The CAS No. 607742-55-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the key reasons for the growing interest in Sb 742457 (GSK 742457) is its potential role in addressing unmet medical needs. Recent studies have explored its efficacy in preclinical models, sparking discussions about its future applications. This aligns with the current trend of targeting novel pathways in drug discovery, a hot topic in the pharmaceutical industry.

From a chemical perspective, Sb 742457 exhibits unique structural features that contribute to its biological activity. Its molecular weight, solubility, and stability under various conditions are critical factors for researchers evaluating its suitability for further development. Understanding these properties is essential for optimizing its formulation and delivery.

The potential applications of GSK 742457 extend beyond its initial research focus. Scientists are investigating its utility in combination therapies, where it may enhance the effects of other compounds. This approach is increasingly popular in modern medicine, as it offers the promise of improved outcomes and reduced side effects.

Market dynamics for Sb 742457 (CAS No. 607742-55-2) reflect the broader trends in the pharmaceutical sector. With the rise of personalized medicine and targeted therapies, demand for innovative compounds like GSK 742457 is expected to grow. Industry reports highlight the compound's potential to address niche markets, making it a valuable asset for stakeholders.

In addition to its therapeutic potential, Sb 742457 is also a subject of interest in academic circles. Researchers are publishing studies on its synthesis, characterization, and biological evaluation, contributing to a growing body of knowledge. This academic interest further underscores the compound's significance in contemporary science.

For those seeking detailed information on Sb 742457 (GSK 742457), reliable sources include peer-reviewed journals, patent databases, and chemical catalogs. The CAS number 607742-55-2 is particularly useful for retrieving accurate and up-to-date data, ensuring that researchers can access the most relevant information.

Looking ahead, the development of GSK 742457 will likely be influenced by advancements in drug delivery technologies and regulatory frameworks. As the pharmaceutical landscape evolves, compounds like Sb 742457 will play a pivotal role in shaping the future of medicine.

In conclusion, Sb 742457 (GSK 742457) (CAS No. 607742-55-2) represents a promising area of research with diverse applications. Its unique properties, combined with the growing demand for innovative therapies, position it as a compound of significant interest. By staying informed about the latest developments, researchers and industry professionals can leverage its potential to drive scientific and medical progress.